Cas no 2229311-80-0 (2,2-dimethyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol)

• Product Name: 2,2-dimethyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol
• CAS No: 2229311-80-0
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 5974640
• PubChem ID: 165611630
• Update Time: 2025-06-15

2,2-dimethyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol
• EN300-1733383
• 2229311-80-0

• Inchi： 1S/C7H14N4O/c1-7(2,5-12)3-4-11-6-8-9-10-11/h6,12H,3-5H2,1-2H3
• InChI Key： NFMPLFGBMSCJMK-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CCN1C=NN=N1

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.8Ų

Additional information on 2,2-dimethyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol

2,2-dimethyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol (CAS No. 2229311-80-0): A Versatile Compound for Modern Applications

In the rapidly evolving field of chemical research, 2,2-dimethyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol (CAS No. 2229311-80-0) has emerged as a compound of significant interest. Its unique molecular structure, featuring a tetrazole ring and a hydroxyl group, makes it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. Researchers and industries are increasingly exploring its potential due to its bioactive properties and structural versatility.

The tetrazole moiety, a key component of this compound, is known for its hydrogen-bonding capabilities and metabolic stability, which are critical in drug design. This has led to a surge in searches for tetrazole derivatives and their applications in medicinal chemistry. With the growing demand for novel therapeutic agents, 2,2-dimethyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol is being studied for its potential in targeted drug delivery and enzyme inhibition.

Beyond pharmaceuticals, this compound is also gaining traction in agrochemical research. Its structural stability and bioactivity make it a candidate for developing next-generation pesticides and plant growth regulators. As sustainability becomes a global priority, researchers are investigating how tetrazole-based compounds can contribute to eco-friendly pest control solutions.

In material science, 2,2-dimethyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol is being explored for its potential in polymer modification and coating technologies. Its ability to enhance material durability and chemical resistance aligns with the industry's push for high-performance materials. This has sparked interest in forums and search queries related to advanced material additives.

The compound's synthetic accessibility and scalability further bolster its appeal. Recent advancements in green chemistry have prompted studies into eco-friendly synthesis routes for 2,2-dimethyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol, addressing the demand for sustainable chemical production. This aligns with trending topics like circular economy and reduced environmental impact.

As interest in customized chemical solutions grows, 2,2-dimethyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol stands out for its adaptability. Whether in drug discovery, agricultural innovation, or material enhancement, its applications are vast and continually expanding. This makes it a focal point for researchers and industries alike, driving its prominence in scientific literature and online searches.

In conclusion, 2,2-dimethyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol (CAS No. 2229311-80-0) represents a multifunctional compound with broad potential. Its relevance to cutting-edge research and industrial applications ensures it remains a topic of interest for years to come. For those exploring innovative chemical solutions, this compound offers a promising avenue for discovery and development.